Cas no 30152-57-9 (Spiro[3.3]heptan-2-one)

• Product Name: Spiro[3.3]heptan-2-one
• CAS No: 30152-57-9
• MF: C₇H₁₀O
• MW: 110.153702259064
• MDL: MFCD22421860
• CID: 2094188
• PubChem ID: 59814883
• Update Time: 2025-06-08

Spiro[3.3]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptan-2-one
• Spiro[3.3]heptan-6-one
• AOAIWGRQECAIKB-UHFFFAOYSA-N
• 4503AJ
• SB11481
• NE52352
• AK170960
• Z1473993118
• AKOS018924558
• F8889-0829
• 30152-57-9
• SY042178
• SCHEMBL136340
• MFCD22421860
• CS-0048689
• EN300-113792
• AS-39377
• Z1398615561
• DB-361548
• 822-345-3
• Spiro(3.3)heptan-2-one

• MDL： MFCD22421860
• Inchi： 1S/C7H10O/c8-6-4-7(5-6)2-1-3-7/h1-5H2
• InChI Key： AOAIWGRQECAIKB-UHFFFAOYSA-N
• SMILES： O=C1CC2(C1)CCC2

Computed Properties

• Exact Mass: 110.073164938g/mol
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.2

Additional information on Spiro[3.3]heptan-2-one

Spiro[3.3]heptan-2-one: An Overview of a Unique Spiro Compound

Spiro[3.3]heptan-2-one (CAS No. 30152-57-9) is a fascinating compound that belongs to the class of spiro compounds, characterized by a unique three-dimensional structure where two rings are connected at a single atom. This compound has garnered significant attention in recent years due to its potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science.

The spiro structure of Spiro[3.3]heptan-2-one is particularly intriguing because it provides a rigid framework that can influence the conformational properties and reactivity of the molecule. This rigidity can be advantageous in the design of molecules with specific biological activities or in the development of materials with unique physical properties.

In organic synthesis, Spiro[3.3]heptan-2-one serves as a valuable building block for the construction of more complex molecules. Its spiro structure can be used to introduce stereochemical diversity and enhance the complexity of target molecules, making it a useful intermediate in the synthesis of natural products and pharmaceuticals. Recent studies have demonstrated the utility of Spiro[3.3]heptan-2-one in the synthesis of spirocyclic compounds with potential therapeutic applications, such as antitumor and anti-inflammatory agents.

From a medicinal chemistry perspective, the spiro structure of Spiro[3.3]heptan-2-one has been explored for its ability to modulate biological targets. For instance, spirocyclic compounds derived from Spiro[3.3]heptan-2-one have shown promising activity against various enzymes and receptors involved in disease pathways. One notable example is the development of spirocyclic inhibitors targeting protein-protein interactions, which are often challenging to address with traditional small molecules.

In materials science, the unique properties of spiro compounds like Spiro[3.3]heptan-2-one have been harnessed to create novel materials with enhanced performance characteristics. For example, spirocyclic compounds have been used as building blocks for polymers with improved mechanical strength and thermal stability. Additionally, the spiro structure can influence the electronic properties of materials, making them suitable for applications in optoelectronics and photovoltaics.

The synthesis of Spiro[3.3]heptan-2-one typically involves multistep processes that require precise control over stereochemistry and reactivity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. One such method involves the use of transition-metal-catalyzed reactions to construct the spiro framework in a highly stereoselective manner.

The characterization of Spiro[3.3]heptan-2-one is crucial for understanding its properties and potential applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to elucidate the structure and conformational behavior of this compound. These analytical methods provide valuable insights into the molecular geometry and dynamics of Spiro[3.3]heptan-2-one, which can guide its use in various scientific endeavors.

In conclusion, Spiro[3.3]heptan-2-one (CAS No. 30152-57-9) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique spiro structure offers opportunities for developing new molecules with specific biological activities or materials with enhanced physical properties. As research continues to advance, it is likely that new applications for this fascinating compound will be discovered, further highlighting its importance in modern scientific research.